molecular formula C16H35O9P3 B15345451 1-[2-[2-[Butoxy(methyl)phosphoryl]oxyethoxy-ethenylphosphoryl]oxyethoxy-methylphosphoryl]oxybutane CAS No. 41222-33-7

1-[2-[2-[Butoxy(methyl)phosphoryl]oxyethoxy-ethenylphosphoryl]oxyethoxy-methylphosphoryl]oxybutane

Cat. No.: B15345451
CAS No.: 41222-33-7
M. Wt: 464.36 g/mol
InChI Key: LOBLXWXINHMOQZ-UHFFFAOYSA-N
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Description

This organophosphorus compound features a complex structure with alternating phosphoryl, ethoxy, and butoxy groups, as well as an ethenyl bridge. The presence of multiple phosphoryl groups enhances thermal stability and polarity, while the butoxy and ethoxy chains may influence solubility and lipophilicity .

Properties

CAS No.

41222-33-7

Molecular Formula

C16H35O9P3

Molecular Weight

464.36 g/mol

IUPAC Name

1-[2-[2-[butoxy(methyl)phosphoryl]oxyethoxy-ethenylphosphoryl]oxyethoxy-methylphosphoryl]oxybutane

InChI

InChI=1S/C16H35O9P3/c1-6-9-11-20-26(4,17)22-13-15-24-28(19,8-3)25-16-14-23-27(5,18)21-12-10-7-2/h8H,3,6-7,9-16H2,1-2,4-5H3

InChI Key

LOBLXWXINHMOQZ-UHFFFAOYSA-N

Canonical SMILES

CCCCOP(=O)(C)OCCOP(=O)(C=C)OCCOP(=O)(C)OCCCC

Origin of Product

United States

Comparison with Similar Compounds

Key Findings :

  • The target compound’s butoxy chains likely enhance lipophilicity compared to ethoxy-dominant compounds in and , affecting solubility in non-polar solvents .
  • The ethenyl group distinguishes it from ’s thio -containing compound, suggesting divergent reactivity (e.g., polymerization vs. nucleophilic substitution) .

Critical Analysis of Structural Variations

  • Ether vs. Thioether Linkages : The target compound’s ethoxy bridges may improve hydrolytic stability compared to ’s thioether group, which is prone to oxidation .
  • Alkoxy Chain Length : Butoxy groups (C4) in the target compound could reduce water solubility relative to ’s ethoxy (C2) groups, aligning with trends in lipid membrane permeability .

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